Cas no 61001-45-4 (3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide)

• Product Name: 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide
• CAS No: 61001-45-4
• MF: C₁₆H₁₅BrN₂O
• MW: 331.207103013992
• CID: 6340562
• PubChem ID: 13156081
• Update Time: 2025-06-30

3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide
• AKOS003620333
• SR-01000419762-1
• 2-(3-amino-1H-isoindol-2-ium-2-yl)-1-phenylethanone;bromide
• F0111-0135
• SR-01000419762
• 61001-45-4

• Inchi： 1S/C16H14N2O.BrH/c17-16-14-9-5-4-8-13(14)10-18(16)11-15(19)12-6-2-1-3-7-12;/h1-9,17H,10-11H2;1H
• InChI Key： IZYASXDJTSOONJ-UHFFFAOYSA-N
• SMILES： [Br-].O=C(C1C=CC=CC=1)C[N+]1=C(C2C=CC=CC=2C1)N

Computed Properties

• Exact Mass: 330.03678g/mol
• Monoisotopic Mass: 330.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Additional information on 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide

Comprehensive Overview of 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide (CAS No. 61001-45-4)

The compound 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide (CAS No. 61001-45-4) is a specialized organic molecule with a unique structural framework. Its isoindol-2-ium core, combined with a phenylethyl substituent, makes it a subject of interest in pharmaceutical and materials science research. This compound is often explored for its potential applications in drug development, particularly in targeting specific biochemical pathways. Researchers are increasingly focusing on its derivatives due to their bioactive properties and structural versatility.

In recent years, the demand for heterocyclic compounds like 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide has surged, driven by advancements in medicinal chemistry and biomaterials. A common query among scientists is how this compound compares to other isoindole derivatives in terms of stability and reactivity. Studies suggest that its bromide counterion enhances solubility, making it suitable for aqueous-phase reactions. This property is particularly valuable in green chemistry applications, where reducing organic solvent use is a priority.

Another area of interest is the compound's potential role in fluorescence imaging. The phenylethyl group in its structure may contribute to photophysical properties, a topic frequently searched in academic databases. Researchers are investigating whether modifications to the amino or oxo groups could optimize its performance as a molecular probe. Such applications align with the growing trend of precision diagnostics and targeted therapies in healthcare.

The synthesis of 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide typically involves multi-step organic reactions, with emphasis on yield optimization and purity control. Industrial labs often search for scalable methods to produce this compound efficiently. Recent publications highlight the use of catalytic protocols to reduce byproducts, addressing environmental concerns tied to traditional synthesis routes. These innovations resonate with the broader push for sustainable chemical manufacturing.

From a commercial perspective, suppliers of CAS No. 61001-45-4 are expanding their catalogs to meet research demand. Quality metrics such as HPLC purity and NMR validation are critical for buyers, reflecting the compound's niche applications. Discussions in online forums frequently center on storage conditions—its hygroscopic nature requires anhydrous environments to maintain stability. These practical considerations are essential for laboratories integrating the compound into long-term studies.

Looking ahead, 3-amino-2-(2-oxo-2-phenylethyl)-1H-isoindol-2-ium bromide may find new applications in polymeric materials or catalysis. Its dual functionality (amino and carbonyl groups) allows for diverse chemical modifications, a feature highly sought after in materials science. As interdisciplinary research grows, this compound could bridge gaps between organic synthesis and functional material design, answering frequent queries about "versatile heterocycles" in search engines.

In summary, CAS No. 61001-45-4 represents a compelling case study in modern chemistry. Its balanced properties—solubility, reactivity, and structural adaptability—make it a valuable tool for researchers tackling challenges from drug discovery to advanced material engineering. Continuous exploration of its potential will likely keep it relevant in scientific discourse for years to come.